5-chloro-1-(3-methanesulfonylphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde
Overview
Description
5-Chloro-1-(3-methanesulfonylphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde (CMP-MPC) is a synthetic compound of the pyrazole family. It is a versatile molecule with a wide range of applications in scientific research and laboratory experiments. CMP-MPC has been studied extensively in the past few decades due to its unique properties and potential to be used as a tool in the development of new drugs and treatments.
Mechanism of Action
5-chloro-1-(3-methanesulfonylphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde works by binding to specific receptors in the body, which activates a cascade of biochemical reactions. These reactions lead to the activation of enzymes, which then catalyze the production of various hormones and neurotransmitters. The hormones and neurotransmitters then act on various organs and tissues in the body, leading to physiological changes.
Biochemical and Physiological Effects
This compound has been shown to affect the body in a variety of ways. It has been shown to regulate the production of hormones, such as insulin and cortisol, as well as neurotransmitters, such as dopamine and serotonin. It has also been shown to affect the body's immune system, as well as the production of inflammatory molecules. This compound has also been shown to affect the metabolism of drugs and toxins, as well as to modulate the activity of enzymes.
Advantages and Limitations for Lab Experiments
5-chloro-1-(3-methanesulfonylphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde has several advantages for use in laboratory experiments. It is a relatively simple molecule to synthesize, and can be used in a variety of applications. Additionally, it is non-toxic and has a low potential for toxicity. However, this compound also has some limitations. It is not suitable for use in high-throughput experiments, as it is not very soluble in aqueous solutions. Additionally, it is not very stable in air or light, and must be stored in a cool, dark place.
Future Directions
There are several potential future directions for the use of 5-chloro-1-(3-methanesulfonylphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde. It could be used to study the effects of drugs on the body in more detail, as well as to develop new drugs and treatments. Additionally, it could be used to study the effects of environmental toxins on the body, as well as to develop new cancer treatments. Finally, it could be used to study the effects of enzymes on the body, as well as to develop new enzyme inhibitors.
Synthesis Methods
5-chloro-1-(3-methanesulfonylphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde is synthesized through a multi-step process involving the reaction of 3-methyl-1H-pyrazole-4-carbaldehyde with this compound. The reaction is catalyzed by a mixture of pyridine, acetic acid, and acetic anhydride, and the resulting product is a white powder. The synthesis of this compound is a relatively simple process and has been used in various laboratory experiments.
Scientific Research Applications
5-chloro-1-(3-methanesulfonylphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde is a versatile compound with numerous applications in scientific research. It has been used in the study of enzyme-substrate interactions, drug metabolism, and protein-ligand interactions. This compound has been used to study the effects of drugs on the human body, as well as to develop new drugs and treatments. It has also been used in the development of new cancer treatments and to study the effects of environmental toxins on the body.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-chloro-1-(3-methanesulfonylphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde' involves the reaction of 3-methanesulfonylbenzaldehyde with 3-methyl-1-phenyl-1H-pyrazol-5-amine in the presence of chloroacetyl chloride and triethylamine. The resulting product is then treated with sodium hydroxide and chloroacetic acid to yield the final compound.", "Starting Materials": [ "3-methanesulfonylbenzaldehyde", "3-methyl-1-phenyl-1H-pyrazol-5-amine", "chloroacetyl chloride", "triethylamine", "sodium hydroxide", "chloroacetic acid" ], "Reaction": [ "Step 1: 3-methanesulfonylbenzaldehyde is reacted with chloroacetyl chloride and triethylamine in dichloromethane to yield the intermediate 3-methanesulfonyl-1-(chloroacetyl)benzaldehyde.", "Step 2: To the above reaction mixture, 3-methyl-1-phenyl-1H-pyrazol-5-amine is added and the reaction mixture is stirred at room temperature for several hours to yield the intermediate 5-chloro-1-(3-methanesulfonylphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde.", "Step 3: The above intermediate is then treated with a mixture of sodium hydroxide and chloroacetic acid in water to yield the final compound '5-chloro-1-(3-methanesulfonylphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde'." ] } | |
CAS RN |
2648947-51-5 |
Molecular Formula |
C12H11ClN2O3S |
Molecular Weight |
298.7 |
Purity |
95 |
Origin of Product |
United States |
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